Cas no 1141669-59-1 (4-Benzyl-2-homomorpholinecarboxylic Acid)
1141669-59-1 structure
Product Name:4-Benzyl-2-homomorpholinecarboxylic Acid
CAS No:1141669-59-1
MF:C13H17NO3
MW:235.278983831406
MDL:MFCD11656814
CID:1056102
PubChem ID:56972834
Update Time:2025-09-23
4-Benzyl-2-homomorpholinecarboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Benzyl-1,4-oxazepane-2-carboxylic acid
- 4-Benzyl-2-homomorpholinecarboxylic Acid
- 6096AJ
- 4-Benzyl-2-homomorpholinecarboxylicAcid
- SY004913
- 1141669-59-1
- MFCD11656814
- AC1891
- A926205
- AKOS022183763
- 1,4-Oxazepine-2-carboxylic acid, hexahydro-4-(phenylmethyl)-
- AS-70973
- CS-0441308
-
- MDL： MFCD11656814
- Inchi： 1S/C13H17NO3/c15-13(16)12-10-14(7-4-8-17-12)9-11-5-2-1-3-6-11/h1-3,5-6,12H,4,7-10H2,(H,15,16)
- InChI Key： QMPCKMUMSFXJQD-UHFFFAOYSA-N
- SMILES： O1CCCN(CC2C=CC=CC=2)CC1C(=O)O
Computed Properties
- Exact Mass: 235.12100
- Monoisotopic Mass: 235.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.8
- XLogP3: -0.9
Experimental Properties
- PSA: 49.77000
- LogP: 1.30000
4-Benzyl-2-homomorpholinecarboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB526352-250 mg |
4-Benzyl-2-homomorpholinecarboxylic acid; . |
1141669-59-1 | 250MG |
€578.00 | 2022-09-29 | ||
| Apollo Scientific | OR470022-250mg |
4-Benzyl-2-homomorpholinecarboxylic acid |
1141669-59-1 | 250mg |
£490.00 | 2023-09-01 | ||
| Apollo Scientific | OR470022-1g |
4-Benzyl-2-homomorpholinecarboxylic acid |
1141669-59-1 | 1g |
£1253.00 | 2023-09-01 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D850404-250mg |
4-Benzyl-2-homomorpholinecarboxylic Acid |
1141669-59-1 | 97% | 250mg |
￥2,699.10 | 2022-01-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D850404-1g |
4-Benzyl-2-homomorpholinecarboxylic Acid |
1141669-59-1 | 97% | 1g |
￥6,964.20 | 2022-01-10 | |
| eNovation Chemicals LLC | D688102-0.25g |
4-Benzyl-2-homomorpholinecarboxylic Acid |
1141669-59-1 | 97% | 0.25g |
$420 | 2023-09-03 | |
| eNovation Chemicals LLC | D688102-1g |
4-Benzyl-2-homomorpholinecarboxylic Acid |
1141669-59-1 | 97% | 1g |
$1075 | 2023-09-03 | |
| TRC | B130680-2.5mg |
4-Benzyl-2-homomorpholinecarboxylic Acid |
1141669-59-1 | 2.5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B130680-5mg |
4-Benzyl-2-homomorpholinecarboxylic Acid |
1141669-59-1 | 5mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B130680-25mg |
4-Benzyl-2-homomorpholinecarboxylic Acid |
1141669-59-1 | 25mg |
$ 160.00 | 2022-06-07 |
4-Benzyl-2-homomorpholinecarboxylic Acid Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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